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Compound of Interest

Compound Name: 21,24-Epoxycycloartane-3,25-diol

Cat. No.: B12321296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 21,24-Epoxycycloartane-3,25-
diol, a cycloartane triterpenoid with potential applications in cancer research. This document

outlines its commercial availability, key biological activities, and the experimental protocols

relevant to its study.

Introduction to 21,24-Epoxycycloartane-3,25-diol
21,24-Epoxycycloartane-3,25-diol is a naturally occurring cycloartanoid triterpene that has

been isolated from the leaves of Lansium domesticum.[1] It is recognized for its potential

biological activities, most notably its inhibitory effects on skin-tumor promotion. This property

has positioned it as a compound of interest for researchers in oncology and drug discovery.

Commercial Suppliers
For research purposes, 21,24-Epoxycycloartane-3,25-diol can be acquired from a number of

specialized chemical suppliers. The following table summarizes the key information for

sourcing this compound.
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Supplier CAS Number
Molecular
Formula

Purity
Additional
Information

MedChemExpres

s
125305-73-9 C30H50O3 Not specified

For research use

only.[1]

BioCrick 125305-73-9 C30H50O3
High Purity

(NMR confirmed)

Soluble in

Chloroform,

Dichloromethane

, Ethyl Acetate,

DMSO, Acetone.

[2]

LookChem

(HENAN NEW

BLUE

CHEMICAL

CO.,LTD)

125305-73-9 C30H50O3 98%

Available in

industrial and

pharma grades.

[3]

Hebei Dangtong

Biological

Technology Co.,

Ltd.

125305-73-9 C30H50O3 99%

Available in

industrial and

pharma grades.

[4]

Scintila

(TargetMol)
Not specified Not specified Not specified

Product code:

TN2805,

available in 5 mg

quantities.[5]

Coompo

Research

Chemicals

125305-73-9 Not specified Not specified

Available in 5mg,

10mg, and 25mg

sizes. Soluble in

Chloroform,

Dichloromethane

, DMSO.[6]

Biological Activity and Mechanism of Action
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The primary reported biological activity of 21,24-Epoxycycloartane-3,25-diol is the inhibition

of skin-tumor promotion.[1] Tumor promotion is a critical stage in carcinogenesis, often induced

by agents such as the phorbol ester 12-O-tetradecanoylphorbol-13-acetate (TPA). The

inhibitory action of this compound is believed to be mediated through the modulation of

signaling pathways activated by TPA.

Signaling Pathways in TPA-Induced Skin Tumor
Promotion
TPA is known to activate several signaling cascades that lead to cellular proliferation,

inflammation, and ultimately, tumor formation. Key pathways implicated include:

Protein Kinase C (PKC) Pathway: TPA mimics diacylglycerol (DAG) and directly activates

PKC isozymes. This activation leads to a downstream cascade involving Mitogen-Activated

Protein Kinases (MAPKs) such as ERK, JNK, and p38, which in turn activate transcription

factors like AP-1.

PI3K/Akt Pathway: Activation of this pathway is associated with cell survival and proliferation

and has been shown to be involved in TPA-mediated tumor promotion.

Wnt/β-catenin Pathway: Recent studies have shown that TPA can activate the Wnt/β-catenin

signaling pathway, which plays a crucial role in skin carcinogenesis.

The inhibitory effect of 21,24-Epoxycycloartane-3,25-diol likely involves the attenuation of

one or more of these critical signaling pathways.
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TPA-Induced Signaling Pathways and Potential Inhibition.

Experimental Protocols
The following sections detail the methodologies for key experiments related to the study of

21,24-Epoxycycloartane-3,25-diol.

Isolation and Purification of 21,24-Epoxycycloartane-
3,25-diol
A general procedure for the isolation of cycloartane triterpenoids from Lansium domesticum

leaves involves the following steps:

Extraction: Dried and powdered leaves are extracted with a suitable organic solvent, such as

methanol or a mixture of chloroform and methanol.

Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate

compounds based on their polarity. A typical scheme would involve partitioning between n-

hexane, ethyl acetate, and water.

Chromatography: The active fraction (typically the ethyl acetate fraction) is further purified

using a combination of chromatographic techniques, including silica gel column

chromatography, preparative thin-layer chromatography (TLC), and high-performance liquid

chromatography (HPLC).

Structure Elucidation: The structure of the purified compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR, COSY,

HMQC, HMBC) and Mass Spectrometry (MS).

In Vitro Assay for Inhibition of Tumor Promotion:
Epstein-Barr Virus Early Antigen (EBV-EA) Activation
Assay
This assay is a common in vitro method to screen for potential anti-tumor promoting agents.
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Cell Culture: Raji cells, a human B-lymphoblastoid cell line latently infected with EBV, are

maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS),

penicillin (100 U/mL), and streptomycin (100 µg/mL) at 37°C in a humidified atmosphere of

5% CO₂.

Assay Procedure:

Raji cells are seeded in 24-well plates at a density of 1 x 10⁶ cells/mL.

The cells are treated with various concentrations of 21,24-Epoxycycloartane-3,25-diol
(dissolved in a suitable solvent like DMSO) for a short pre-incubation period (e.g., 30

minutes).

Tumor promotion is induced by adding TPA (e.g., at a final concentration of 32-40 nM). A

solvent control (e.g., DMSO) is also included.

The cells are incubated for 48 hours at 37°C.

Detection of EBV-EA:

After incubation, the cells are harvested, washed with phosphate-buffered saline (PBS),

and smeared onto glass slides.

The smears are air-dried and fixed with acetone.

The expression of EBV-EA is detected by indirect immunofluorescence using serum from

a nasopharyngeal carcinoma patient (containing high-titer antibodies against EBV-EA) as

the primary antibody and a fluorescein-conjugated anti-human IgG as the secondary

antibody.

Data Analysis:

The percentage of EBV-EA positive cells is determined by counting at least 500 cells

under a fluorescence microscope.

The inhibitory activity of 21,24-Epoxycycloartane-3,25-diol is calculated as the

percentage reduction in EBV-EA activation compared to the TPA-treated control. The IC₅₀
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value (the concentration required to inhibit 50% of EBV-EA activation) can be determined

from the dose-response curve.
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Experimental Workflow for EBV-EA Activation Assay.

Quantitative Data
The inhibitory effects of 21,24-Epoxycycloartane-3,25-diol on TPA-induced EBV-EA activation

are summarized below.

Assay
Test
Compoun
d

Inducer Cell Line Endpoint Result
Referenc
e

EBV-EA

Activation

21,24-

Epoxycyclo

artane-

3,25-diol

TPA Raji
Inhibition of

EBV-EA

Potent

Inhibitory

Activity

Nishizawa

M, et al.

(1989)

Note: Specific quantitative data such as IC₅₀ values from the original 1989 study by Nishizawa

et al. are not readily available in publicly accessible databases. Researchers are encouraged to

consult the primary literature for detailed quantitative information.

Conclusion
21,24-Epoxycycloartane-3,25-diol is a promising natural product for cancer research,

particularly in the context of chemoprevention. Its availability from commercial suppliers

facilitates further investigation into its mechanism of action and potential therapeutic

applications. The experimental protocols outlined in this guide provide a framework for

researchers to explore the biological activities of this and similar compounds. Further studies

are warranted to fully elucidate its molecular targets and to evaluate its efficacy in preclinical

cancer models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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